![molecular formula C12H13N3 B1429595 [4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]amine CAS No. 1216067-81-0](/img/structure/B1429595.png)
[4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]amine
Overview
Description
“[4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]amine” is a chemical compound . It’s a part of a larger class of compounds known as imidazoles . Imidazoles are widely used in various fields due to their versatility and relatively high stability .
Molecular Structure Analysis
The molecular structure of 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole, a related compound, has been studied . The molecule adopts an envelope conformation of the pyrrolidine ring, which might help for the relief torsion tension .Scientific Research Applications
Electrochemical Applications
The structural stability provided by the fused ring system of this compound is of particular interest in electrochemical applications. It is especially relevant for electrolytes in fuel cells and batteries , where stability is crucial for performance . The molecule’s ability to maintain cohesion through C—H⋯N hydrogen bonds contributes to its suitability in these applications.
Ionic Liquids
This compound’s derivatives are valuable in the synthesis of ionic liquids . These liquids have tunable properties, making them versatile for various applications, including carbon dioxide capture , nanoparticle stabilization , and as electrolytes in fuel cells . The imidazole derivatives are particularly noteworthy due to their high stability and versatility.
Material Science
In material science, the compound’s derivatives can be used to create materials with specific properties. For instance, they can be employed in the design of new cation moieties for ionic liquid designs, which are pivotal in developing advanced materials with desired characteristics .
Synthesis of Derivatives
The compound serves as a precursor for synthesizing various derivatives. These derivatives can be modified by introducing substituents at the 3-position, which can lead to the creation of new compounds with potential applications in pharmaceuticals and agrochemicals .
Structural Analysis
The crystal structure analysis of this compound provides insights into the structure-stability relationship of cyclic imidazole derivatives. This is essential for understanding how cations and anions interact in ionic liquids, which is fundamental for the development of new materials .
Antifungal Activity
Some derivatives of this compound have shown promising results in antifungal activity . This opens up possibilities for its use in developing new antifungal agents that could be more effective against resistant strains of fungi .
properties
IUPAC Name |
4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3/c13-10-5-3-9(4-6-10)11-8-14-12-2-1-7-15(11)12/h3-6,8H,1-2,7,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRMMCGMXQHDGEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NC=C(N2C1)C3=CC=C(C=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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